Cas no 2909-83-3 (Benzenamine, 2,6-bis(1,1-dimethylethyl)-)

• Product Name: Benzenamine, 2,6-bis(1,1-dimethylethyl)-
• CAS No: 2909-83-3
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• CID: 1438726
• PubChem ID: 13156453
• Update Time: 2025-04-20

Benzenamine, 2,6-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,6-bis(1,1-dimethylethyl)-
• 2,6-di-tert-butylaniline
• 2,6-Bis(1,1-dimethylethyl)benzenamine
• SCHEMBL138254
• 2,6-di-t-butyl-aniline
• DTXSID501285591
• AE-562/43458168
• 2909-83-3
• 2,6-ditert-butylphenylamine
• 2,6-ditert-butylaniline
• RZSUJIUTUGMZPG-UHFFFAOYSA-N
• SB77405

• Inchi： 1S/C14H23N/c1-13(2,3)10-8-7-9-11(12(10)15)14(4,5)6/h7-9H,15H2,1-6H3
• InChI Key： RZSUJIUTUGMZPG-UHFFFAOYSA-N
• SMILES： NC1C(=CC=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 205.18319
• Monoisotopic Mass: 205.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02